Cas no 2169777-72-2 (N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine)

• Product Name: N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine
• CAS No: 2169777-72-2
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5968309
• PubChem ID: 165506189
• Update Time: 2025-05-26

N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine
• EN300-1273684
• 2169777-72-2

• Inchi： 1S/C13H16N2/c1-3-4-8-14-12-5-6-13-11(10-12)7-9-15(13)2/h3-7,9-10,14H,8H2,1-2H3/b4-3+
• InChI Key： YVOSCHNFZSSZHP-ONEGZZNKSA-N
• SMILES： N1(C)C=CC2C=C(C=CC1=2)NC/C=C/C

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17Ų

Additional information on N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine

Comprehensive Overview of N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine (CAS No. 2169777-72-2)

N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine, identified by its CAS number 2169777-72-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indole amine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The unique structural features of this compound, including the but-2-en-1-yl side chain and the 1-methyl-1H-indol-5-amine core, make it a promising candidate for various therapeutic and research purposes.

In recent years, the demand for novel indole derivatives has surged, driven by their potential in treating neurological disorders, inflammation, and other medical conditions. Researchers are particularly interested in N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine due to its ability to modulate specific biochemical pathways. For instance, its structural similarity to serotonin receptor ligands has sparked investigations into its potential as a neuromodulator or psychoactive agent. This aligns with the growing public interest in mental health therapeutics and natural alternatives to synthetic drugs.

The synthesis of CAS 2169777-72-2 involves multi-step organic reactions, often starting with the functionalization of indole precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are frequently searched by chemists and students looking for efficient synthetic routes or green chemistry alternatives. The compound's stability under various conditions also makes it a subject of interest for formulation scientists exploring drug delivery systems.

From an industrial perspective, N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine is often discussed in the context of high-value fine chemicals and custom synthesis services. Companies specializing in contract research organizations (CROs) and pharmaceutical intermediates frequently list this compound in their portfolios. This trend reflects the broader market demand for tailor-made molecules and bespoke chemical solutions, which are hot topics in the specialty chemicals sector.

In the realm of academic research, CAS 2169777-72-2 has been cited in studies exploring structure-activity relationships (SAR) and molecular docking simulations. These applications resonate with the increasing popularity of computational chemistry and AI-driven drug design, which are frequently searched topics among aspiring researchers and biotech enthusiasts. The compound's pharmacophore features also make it a valuable tool for medicinal chemistry education and virtual screening experiments.

Environmental and safety considerations are another critical aspect of N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine. While not classified as hazardous, its handling requires standard laboratory precautions, a topic often queried by EHS professionals and regulatory compliance officers. The compound's biodegradability and ecotoxicological profile are also subjects of ongoing research, aligning with the global focus on sustainable chemistry practices.

Looking ahead, the potential applications of CAS 2169777-72-2 continue to expand. Its relevance in preclinical studies, biomarker research, and material science underscores its versatility. As the scientific community increasingly values multifunctional compounds, N-(but-2-en-1-yl)-1-methyl-1H-indol-5-amine stands out as a molecule with both therapeutic promise and methodological utility. This dual appeal ensures its place in the evolving landscape of chemical innovation and interdisciplinary research.